(6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol

• IUPAC Name: (6-nitro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• InChI: InChI=1S/C9H9NO5/c11-4-7-5-14-9-3-6(10(12)13)1-2-8(9)15-7/h1-3,7,11H,4-5H2
• InChI Key: QSRIKCXVBZGOJP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(O1)C=C(C=C2)[N+](=O)[O-])CO
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol

Description

(6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of (2,3-Dihydrobenzo[b][1,4]oxathiin-3-yl)methanols : A method for synthesizing (2,3-dihydrobenzo[b][1,4]oxathiin-3-yl)methanols, which are structurally similar to the compound , was developed. This involves reactions under microwave irradiation, highlighting an efficient preparation strategy from readily available aryloxymethylthiiranes (Dong & Xu, 2018).

• Novel Synthesis of Neolignan Analogs : A novel synthesis method for neolignan, a compound structurally related to (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol, has been described. This involves the condensation and reaction of various intermediates, showcasing the complexity and versatility of chemical synthesis in this domain (Ganesh, Sharma, & Krupadanam, 2001).

• Preparation of Benzothiazepines : The synthesis of benzothiazepines, another structurally similar compound, was reported. This synthesis involved condensation reactions and provided insights into the structural and analytical data of these compounds (Dubey et al., 2003).

Medicinal Chemistry Applications

• B-Raf Kinase Inhibition : Research into 2,3-dihydrobenzo[b][1,4]dioxin-containing derivatives showed their potential as inhibitors of B-Raf kinase. This indicates a possible application in targeting specific kinases for therapeutic purposes (Yang et al., 2012).

Synthetic Methodology

• Perkin Cyclization in Synthesis : The cyclization of certain acids under Perkin reaction conditions led to the formation of compounds including 2-alkyl-7-methoxy-5-nitrobenzo[b]furans, demonstrating the utility of cyclization techniques in synthesizing complex molecules (Kowalewska & Kwiecień, 2008).

Organic Synthesis

• Formal Acylamination of Nitroalkenes : A study on the acylamination of nitroalkenes in aqueous medium, which is a significant process in the synthesis of complex organic molecules, provides insights into the versatility of nitroalkenes in synthetic chemistry (Chaturvedi & Rastogi, 2014).

Miscellaneous Applications

• Eltoprazine Synthesis : A method for synthesizing eltoprazine, which involves a reductive reaction in ethanol, demonstrates the utility of (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol derivatives in pharmaceutical synthesis (Yan-fei, 2009).

Synthesis routes and methods

Procedure details

1.93 g of 60% sodium hydride was suspended in 90 mL DMF. At 0° C. a solution of 5.15 g of 4-nitrocatechol was added dropwise over 15 min. Subsequently, 3.9 g of epichlorohydrin in 10 mL DMF were added over 15 min. Stirring was continued at room temperature, then at 80° C. overnight. The mixture was diluted with water and extracted three times with ethyl acetate, dried (Na2SO4), filtered and concentrated under vacuum to give a yellow oil. The oil was purified by column chromatography on silica gel using a EtOAc-hexanes (0-100% gradient) to give the product (2.3 g) as a yellow solid.